2-(benzo[d][1,3]dioxol-5-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide
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Description
2-(benzo[d][1,3]dioxol-5-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H16N2O3S and its molecular weight is 352.41. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis Applications
Thiourea derivatives, such as those derived from "2-(benzo[d][1,3]dioxol-5-yl)-N-((2-(thiophen-3-yl)pyridin-4-yl)methyl)acetamide," serve as precursors in the synthesis of diverse heterocyclic compounds. These reactions often involve cascade processes that are notable for their atom economy and efficiency. For instance, thioureido-acetamides are used in one-pot syntheses to create 2-iminothiazoles and other heterocycles with potential for further functionalization and exploration of biological activities (Schmeyers & Kaupp, 2002).
Antimicrobial and Antitumor Activity
Compounds synthesized from this scaffold have been evaluated for their antimicrobial and anticancer properties. For example, new sulphonamide derivatives exhibited significant antimicrobial activities, highlighting the potential of these compounds in developing new therapeutic agents (Fahim & Ismael, 2019). Furthermore, N-benzyl-substituted acetamide derivatives containing a thiophene moiety have shown Src kinase inhibitory and anticancer activities, underlining the importance of such compounds in cancer research (Fallah-Tafti et al., 2011).
Insecticidal Applications
Innovative heterocycles incorporating a thiadiazole moiety, synthesized from similar compounds, have been assessed as insecticidal agents against pests like the cotton leafworm, Spodoptera littoralis. These studies reveal the potential of these compounds in agricultural applications, offering new approaches to pest management (Fadda et al., 2017).
Synthesis of Benzodiazepines with Antimicrobial and Antioxidant Properties
Compounds bearing the "this compound" structure have been utilized to synthesize benzodiazepines with potent antimicrobial and antioxidant activities. This indicates their potential in developing therapeutic agents with dual functionalities (Naraboli & Biradar, 2017).
Properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O3S/c22-19(9-13-1-2-17-18(8-13)24-12-23-17)21-10-14-3-5-20-16(7-14)15-4-6-25-11-15/h1-8,11H,9-10,12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDWYBVIHAHJMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CC(=O)NCC3=CC(=NC=C3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.